benzyl 2-[(1E)-3-(1H-imidazol-1-yl)prop-1-en-1-yl]pyrrolidine-1-carboxylate

• IUPAC Name: benzyl 2-[(E)-3-imidazol-1-ylprop-1-enyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C18H21N3O2/c22-18(23-14-16-6-2-1-3-7-16)21-12-5-9-17(21)8-4-11-20-13-10-19-15-20/h1-4,6-8,10,13,15,17H,5,9,11-12,14H2/b8-4+
• InChI Key: BPNMUDGJWOZWLV-XBXARRHUSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)OCC2=CC=CC=C2)C=CCN3C=CN=C3
• Isomeric SMILES: C1CC(N(C1)C(=O)OCC2=CC=CC=C2)/C=C/CN3C=CN=C3
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

Benzyl 2-[(1E)-3-(1H-imidazol-1-yl)prop-1-en-1-yl]pyrrolidine-1-carboxylate is a chemical compound with the molecular formula C18H21N3O2. It is part of the imidazole group, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzyl 2-[(1E)-3-(1H-imidazol-1-yl)prop-1-en-1-yl]pyrrolidine-1-carboxylate are not detailed in the available resources. The compound has a molecular weight of 311.39.

Scientific Research Applications

Anticancer Therapeutics

The imidazole ring is a common feature in many anticancer drugs. It can intercalate with DNA or inhibit key enzymes involved in cancer cell proliferation. .

Agricultural Chemicals

Beyond medical applications, imidazole compounds are also used in agriculture. They serve as fungicides, herbicides, and growth regulators, helping to protect crops from diseases and pests while promoting healthy growth.

Each of these fields presents a unique opportunity for the application of benzyl 2-[(1E)-3-(1H-imidazol-1-yl)prop-1-en-1-yl]pyrrolidine-1-carboxylate. Further research and development could lead to the discovery of new drugs and treatments across these diverse areas. .

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which this compound is a part of, have a broad range of biological activities and can interact with various targets .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The interaction of the compound with its targets and the resulting changes would depend on the specific target and the biological context.

Biochemical Pathways

Given the wide range of biological activities associated with imidazole derivatives , it can be inferred that multiple pathways could potentially be affected.

Result of Action

Based on the known activities of imidazole derivatives , it can be inferred that the compound could potentially have a range of effects depending on the specific target and biological context.